8-Fluoro-5-methylchroman

• Molecular Formula: C10H11FO
• Molecular Weight: 166.19 g/mol
• IUPAC Name: 8-fluoro-5-methyl-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C10H11FO/c1-7-4-5-9(11)10-8(7)3-2-6-12-10/h4-5H,2-3,6H2,1H3
• InChI Key: LZOZJWGPUDSKFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCOC2=C(C=C1)F

Description

8-Fluoro-5-methylchroman is a useful research compound. Its molecular formula is C10H11FO and its molecular weight is 166.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 8-fluoro-5-methyl-3,4-dihydro-2H-1-benzopyran-4-one (10b) (570 mg, 3.16 mmol) in acetic acid (4 mL) was added to a suspension of zinc dust (2.69 g, 41.1 mmol) in acetic acid (4 mL). The reaction mixture was heated at 100° C. for 5 hours. After cooling to room temperature, the mixture was filtered through a pad of Celite® and successively rinsed with ethyl acetate (10 mL) and toluene (10 mL). The filtrate was concentrated in vacuo to provide 8-fluoro-5-methyl-3,4-dihydro-2H-1-benzopyran (10c) (233 mg, 1.40 mol, 44%) which was used without further purification.